Cerium molybdate

Cerium molybdate, with the chemical formula $\text{Ce}_2(\text{MoO}_4)_3$, is an inorganic compound characterized by its yellow coloration and scheelite-type structure. It crystallizes in a monoclinic system and is known for its semiconducting properties. The compound exhibits unique optical and electronic characteristics, making it a subject of interest in various fields such as catalysis, photocatalysis, and materials science.

This reaction typically occurs at a pH between 1.0 to 1.6, where the cerium salt, such as ammonium cerium (IV) nitrate, is combined with ammonium molybdate solution to form the precipitate of cerium molybdate .

Research indicates that cerium molybdate possesses biological activity, particularly in photocatalytic applications. Studies have shown that doped variants of cerium molybdate can enhance photocatalytic degradation of pollutants, such as diclofenac potassium, under UV light exposure. The incorporation of dopants like antimony has been found to significantly improve its photocatalytic efficiency . Additionally, cerium compounds have been studied for their potential antioxidant properties.

Several methods are employed for synthesizing cerium molybdate:

• Co-precipitation Method: This involves mixing solutions of cerium salts and molybdates at controlled pH levels to precipitate the compound. The process can be optimized by adjusting the concentrations and pH .
• EDTA-Citrate Complexing Method: This method utilizes ethylenediaminetetraacetic acid and citric acid to form organometallic gels that are subsequently heated to produce cerium molybdate nanoparticles .
• Solvothermal Method: This technique involves dissolving precursors in a solvent under high temperature and pressure conditions to facilitate crystallization .
• Microwave-Assisted Synthesis: This modern method employs microwave energy to enhance the reaction rates and improve the uniformity of the resulting nanoparticles .

Cerium molybdate finds applications across various domains:

• Photocatalysis: Due to its ability to degrade organic pollutants under UV light.
• Dielectric Materials: Doped variants show improved dielectric properties, making them suitable for electronic applications .
• Pigments: Its bright yellow color is utilized in paints and coatings.
• Catalysts: Acts as a catalyst in various

Cerium molybdate shares similarities with several other compounds, particularly within the category of metal molybdates. Here are some comparable compounds:

Cerium molybdate is unique due to its specific photocatalytic capabilities and its ability to be modified through doping with various elements like antimony or lanthanum, which enhances its performance in environmental applications.